8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(E)-dimethylaminodiazenyl]-1,3-dimethyl-7H-purine-2,6-dione
• InChI: InChI=1S/C9H13N7O2/c1-14(2)13-12-8-10-5-6(11-8)15(3)9(18)16(4)7(5)17/h1-4H3,(H,10,11)/b13-12+
• InChI Key: XSMQMOYXSNWSHW-OUKQBFOZSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)N=NN(C)C
• Isomeric SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)/N=N/N(C)C
• Molecular Formula: C9H13N7O2
• DSSTOX Substance ID: DTXSID601324744
• Molecular Weight: 251.25 g/mol
• CAS RN: 1487497-79-9

Description

The compound “8-(3,3-dimethyl-1-triazen-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione” is a chemical compound with a complex structure. It contains several functional groups, including a triazenyl group and a purine dione group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It includes a purine ring, which is a heterocyclic aromatic organic compound, and a triazenyl group, which contains three nitrogen atoms. The compound also contains several methyl groups and a dione group.

Mechanism of Action

The mechanism of action of this compound is not clear from the information available. It would likely depend on the specific context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the information available. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies to elucidate its synthesis, reactions, mechanism of action, and properties. Additionally, it could be interesting to explore potential applications of this compound in various fields.